Cas no 1314305-79-7 (3-(2-methyl-1,3-oxazol-4-yl)aniline)

• Product Name: 3-(2-methyl-1,3-oxazol-4-yl)aniline
• CAS No: 1314305-79-7
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD30673960
• CID: 5238334
• Update Time: 2025-05-25

3-(2-methyl-1,3-oxazol-4-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-(2-methyl-4-oxazolyl)-
• 3-(2-methyl-1,3-oxazol-4-yl)aniline

• MDL： MFCD30673960
• Inchi： 1S/C10H10N2O/c1-7-12-10(6-13-7)8-3-2-4-9(11)5-8/h2-6H,11H2,1H3
• InChI Key： WKXATRIKKDVEHY-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(C2=COC(C)=N2)=C1

Additional information on 3-(2-methyl-1,3-oxazol-4-yl)aniline

Comprehensive Overview of 3-(2-methyl-1,3-oxazol-4-yl)aniline (CAS No. 1314305-79-7): Properties, Applications, and Industry Relevance

3-(2-methyl-1,3-oxazol-4-yl)aniline (CAS No. 1314305-79-7) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. This heterocyclic amine combines an oxazole ring with an aniline moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula C₁₀H₁₀N₂O and precise chemical structure have sparked interest in drug discovery pipelines, particularly for targeting kinase inhibitors and GPCR modulators.

Recent studies highlight the compound's role in developing small-molecule therapeutics, aligning with the growing demand for precision medicine. Researchers are exploring its potential in cancer immunotherapy and neurodegenerative disease applications, as evidenced by its frequent appearance in PubMed and Reaxys database queries. The 2-methyloxazole component contributes to enhanced metabolic stability, a hot topic in ADME optimization discussions among medicinal chemists.

From a synthetic chemistry perspective, 1314305-79-7 serves as a valuable building block for scaffold hopping strategies. Its electron-rich aromatic system enables diverse cross-coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig transformations. This adaptability addresses the pharmaceutical industry's need for highly functionalized intermediates, as reflected in patent filings from major biotech hubs like Boston and Shanghai.

Quality specifications for 3-(2-methyl-1,3-oxazol-4-yl)aniline typically require ≥98% purity (HPLC), with strict control of genotoxic impurities per ICH Q3D guidelines. Analytical methods often employ UPLC-MS and NMR spectroscopy, topics frequently searched by quality control professionals. The compound's physicochemical properties—including a calculated LogP of 2.1 and polar surface area of 48 Ų—make it suitable for blood-brain barrier penetration studies.

Market intelligence reveals growing procurement of CAS 1314305-79-7 by contract research organizations (CROs) specializing in fragment-based drug design. This trend correlates with increasing Google searches for "oxazole derivatives in drug discovery" and "aniline-based pharmacophores." The compound's structure-activity relationship (SAR) potential is particularly valued in allosteric modulator development, a key focus area in 2024 drug development reports.

Environmental and regulatory aspects of 3-(2-methyloxazol-4-yl)aniline synthesis have gained attention, with green chemistry approaches utilizing catalytic amination and flow reactor technologies. These methods address sustainability metrics increasingly demanded by ESG-conscious investors. The compound's benign by design characteristics position it favorably in PMI (process mass intensity) calculations.

Emerging applications include use as a fluorescent probe in bioimaging, leveraging its intrinsic luminescence properties. This aligns with rising search volumes for "small molecule imaging agents" and "theragnostic compounds." The oxazole-aniline conjugate system shows promise in metal ion sensing applications, particularly for zinc detection in neurological studies.

Supply chain data indicates 1314305-79-7 maintains stable availability through specialized fine chemical suppliers, with technical packages including COA, MSDS, and stability studies. Procurement specialists frequently search for "GMP-grade heterocyclic amines" and "custom synthesis scale-up"—needs that manufacturers of this compound are increasingly addressing through quality-by-design (QbD) approaches.

The compound's intellectual property landscape shows strategic patenting around derivatization methods and crystalline forms, reflecting its value in lifecycle management strategies. Legal professionals often research "oxazole patentability" and "Markush claim strategies" related to such structures.

Future directions for 3-(2-methyl-1,3-oxazol-4-yl)aniline research include exploration in proteolysis targeting chimeras (PROTACs) and covalent inhibitor design. These applications respond to trending searches about "next-generation drug modalities" and "targeted protein degradation," positioning this compound at the forefront of innovative therapeutic development.